N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H12F3N5O3/c17-16(18,19)12-4-3-9(6-20-12)15(25)21-7-13-22-14(24-27-13)10-5-11(26-23-10)8-1-2-8/h3-6,8H,1-2,7H2,(H,21,25)
• InChI Key: HVEYAQJPPNJIQD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C3=NOC(=N3)CNC(=O)C4=CN=C(C=C4)C(F)(F)F
• Molecular Formula: C16H12F3N5O3
• Molecular Weight: 379.29 g/mol

Description

N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-6-(trifluoromethyl)nicotinamide is a useful research compound. Its molecular formula is C16H12F3N5O3 and its molecular weight is 379.299. The purity is usually 95%.
BenchChem offers high-quality N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-6-(trifluoromethyl)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-6-(trifluoromethyl)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

RET Kinase Inhibition

This compound has been identified as a specific RET kinase inhibitor. Activating mutations of the REarrange during Transfection (RET) kinase are frequently observed in human thyroid and lung cancers. Efforts to discover potent and selective RET inhibitors have been challenging, but this compound shows promise. Key points include:

• .

Metabolic Stability Enhancement

The 5-aminopyrazole-4-carboxamide scaffold of this compound was designed to enhance metabolic stability. This property is crucial for drug development. .